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Compound of Interest

Compound Name: Nitryl chloride

Cat. No.: B079355 Get Quote

Disclaimer: The synthesis of nitryl chloride (ClNO₂) gas involves highly corrosive, toxic, and

reactive materials, presenting significant safety risks, including the potential for violent or

explosive reactions.[1][2] Due to these dangers, this document does not provide a detailed

experimental protocol for its synthesis. Instead, these notes offer essential information on the

properties of nitryl chloride and provide rigorous safety protocols for its handling, intended for

experienced researchers and professionals in controlled laboratory settings. All work with

hazardous materials should be preceded by a thorough, institution-specific hazard assessment

and performed in compliance with all safety regulations.

Introduction to Nitryl Chloride (ClNO₂)
Nitryl chloride is a corrosive, toxic, and colorless gas with a chlorine-like odor.[1] It serves as a

powerful nitrating and chlorinating agent in organic synthesis.[1][2][3] In atmospheric science,

ClNO₂ plays a crucial role as a significant nighttime reservoir of chlorine, impacting ozone

formation and the oxidizing capacity of the troposphere.

Conceptually, its formation involves the reaction of a chloride source with a nitrogen-containing

oxidizing agent. General published methods include the reaction of chlorosulfonic acid with

nitric acid or the reaction of dinitrogen pentoxide with chlorides.[1][3][4][5] Given its reactivity

and instability, it is often generated in situ for immediate use.
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The properties of nitryl chloride are summarized below. This data is essential for

understanding its behavior under laboratory conditions, particularly its volatility and density

relative to air.

Property Value

Molecular Formula ClNO₂[1][4]

Molecular Weight 81.46 g/mol [1][4]

Appearance Colorless gas; liquid may be pale yellow[1][2]

Odor Chlorine-like[1][2][3]

Boiling Point -14.3 °C to -15 °C[1][4]

Melting Point -145 °C[1][4]

Vapor Density 2.81 g/L (at 100 °C)[1][3]

Hazards Strong Oxidizer, Toxic, Corrosive[1]

Reactivity

May attack organic matter with explosive

violence.[1][2] Decomposes on heating to NO₂

and Cl₂.[3] Reacts with water.[2][3]

Hazard Analysis and Safety Workflow
Nitryl chloride is a highly hazardous substance. It is a strong oxidizing agent that can react

violently with combustible and reducing materials.[3][6] It is corrosive to the eyes, skin, and

respiratory tract, and inhalation can be fatal.[6][7] The gas is heavier than air and can

accumulate in low-lying areas.[6]

A logical workflow must be followed to ensure safe handling. This involves a multi-layered

approach encompassing hazard assessment, engineering controls, personal protective

equipment, and emergency preparedness.
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Caption: Workflow for safely managing highly reactive and toxic chemicals.

Protocols for Safe Handling and Emergency
Response
Adherence to strict protocols is mandatory when working with nitryl chloride or similarly

hazardous gases.

Engineering Controls
Ventilation: All work must be conducted within a certified chemical fume hood with a tested

and reliable face velocity to prevent inhalation exposure.[8][9]
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Gas Scrubbing: The fume hood exhaust should be connected to a scrubbing system

containing a suitable neutralizing agent (e.g., a basic solution) to treat the effluent gas

stream before release.

Containment: Use equipment made of compatible, inert materials (e.g., specific grades of

stainless steel, glass, or PTFE). Nitryl chloride is corrosive and attacks many metals.[6]

Emergency Services: Ensure immediate access to an emergency safety shower and

eyewash station.[10][11]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required to prevent all routes of exposure.[12][13]

Eye/Face Protection: Chemical splash goggles used in combination with a full-face shield

are mandatory.[10][14]

Hand Protection: Use chemical-resistant gloves. Elbow-length gloves made of neoprene or

nitrile are recommended.[10][14][15] Check glove compatibility charts and inspect for any

signs of degradation before use.

Body Protection: Wear a chemical-resistant apron or lab coat over non-flammable personal

clothing.[10][14]

Respiratory Protection: In the event of a known or suspected leak outside of a fume hood, a

self-contained breathing apparatus (SCBA) is required.[7][9] Standard air-purifying

respirators are not sufficient.

Experimental Protocol: Gas Handling
System Integrity Check: Before introducing any reagents, assemble the apparatus and

perform a leak check on the entire system using an inert gas.

Inert Atmosphere: Ensure the apparatus is free of organic materials, moisture, and other

contaminants. The system should be purged with an inert gas (e.g., nitrogen or argon).

Flow Control: Use high-quality mass flow controllers and regulators suitable for corrosive

gases to maintain precise control over gas addition.[16]
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Monitoring: Continuously monitor the reaction temperature and pressure.

Quenching: Upon completion, any excess nitryl chloride must be carefully neutralized by

bubbling the gas stream through a vigorously stirred, appropriate scrubbing solution.

Emergency Response Protocol
Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical attention.[6] Symptoms of

lung edema may be delayed.[6]

Skin/Eye Contact: The substance is corrosive.[6] Immediately flush affected skin or eyes with

copious amounts of water for at least 15 minutes while removing contaminated clothing.[6][7]

Seek immediate medical attention.

Gas Leak: If a leak is detected, all personnel should immediately evacuate the area. The

area should only be re-entered by trained emergency responders wearing appropriate

protective gear, including an SCBA.[16] Ventilate the area and contain the source of the leak

if it can be done without risk.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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